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Compound of Interest

Compound Name: Basic Red 29

Cat. No.: B1218400

Technical Support Center: Basic Red 29
Solutions

This guide provides researchers, scientists, and drug development professionals with essential
information for improving the shelf life and troubleshooting issues related to Basic Red 29
solutions.

Frequently Asked Questions (FAQSs)

Q1: What is Basic Red 29 and what are its common applications?

Al: Basic Red 29, also known as C.I. 11460, is a cationic dye belonging to the single azo
class of compounds.[1][2] It appears as a dark red, water-soluble powder.[1][3][4] In research
and industry, it is primarily used for dyeing acrylic fibers, but its properties make it relevant in
various experimental contexts where a cationic red dye is required.[2][3]

Q2: What are the ideal storage conditions for Basic Red 29 solutions?

A2: To maximize shelf life, solutions should be stored in tightly sealed, light-resistant containers
in a cool, dry, and well-ventilated area.[5][6][7] It is crucial to store them away from
incompatible materials, such as strong oxidizing or reducing agents, acids, and metals, to
prevent chemical degradation.[5][7]

Q3: What is the expected shelf life of a Basic Red 29 solution?
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A3: The shelf life is highly dependent on storage conditions. While the solid powder is
considered stable, aqueous solutions are susceptible to degradation.[5] When stored properly
(protected from light, at a stable pH, and cool temperature), a solution can maintain its integrity
for an extended period. However, regular quality control is recommended for long-term
experiments.

Q4: What factors can cause Basic Red 29 solutions to degrade?

A4: The primary factors affecting the stability of Basic Red 29 solutions are exposure to light
(photodegradation), deviations from the optimal pH range, elevated temperatures, and
contamination with incompatible chemicals or microorganisms.[5][8][9] As an azo dye, the
characteristic azo bond (—N=N-) is susceptible to reductive cleavage, leading to decolorization.
[10][11][12]

Troubleshooting Guide
Q5: My Basic Red 29 solution has changed color or appears faded. What could be the cause?

A5: A color change or fading is a primary indicator of dye degradation. The most common
causes are:

o Light Exposure: Basic dyes can have poor light fastness.[5] Exposure to UV or even ambient
light can break down the dye's chromophore.[9][13]

e Incorrect pH: The dye is most stable within a pH range of 3 to 8.[8][14] A significant deviation
from this range can alter the chemical structure and its color.

o Chemical Contamination: Accidental introduction of reducing agents, strong acids, or
peroxides can chemically degrade the dye.[5][7]

Q6: | observe a precipitate in my solution. What should | do?
A6: Precipitation can occur for several reasons:

e Low Temperature: If the solution was stored at a low temperature, the dye might have
crystallized out of the solution. Gently warming the solution may redissolve the precipitate.
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o Exceeded Solubility Limit: The solubility of Basic Red 29 is high but finite (approximately 120
g/L at 25°C and 75 g/L at 20°C).[2][4] Ensure your solution concentration is not above this
limit.

o Complexation: The dye can form sparingly soluble complexes with certain metal ions or other
chemical species.[10] Review the composition of your solvent and any additives.

Q7: How can | verify the concentration and integrity of my Basic Red 29 solution?

A7: The most straightforward method is UV-Vis spectrophotometry. Basic Red 29 has a
maximum absorbance wavelength (Amax) in the visible spectrum, reported to be around 551
nm.[15][16] A decrease in the absorbance at this wavelength over time indicates degradation.
You can create a standard curve with freshly prepared solutions to accurately determine the
concentration of your stock solution.

Data and Stability Parameters

The stability and physical properties of Basic Red 29 are summarized below.

Parameter Value /| Range Source(s)
Chemical Class Cationic, Single Azo Dye [1112]
Appearance Dark Red Powder [1112][3]
Solubility in Water ~120 g/L (at 25°C) [1112][3]
~75 g/L (at 20°C) [4]

Stable pH Range 3.0-8.0 [8][14]
Light Fastness 7-8 (1SO) [21[31[4]

) ) Strong oxidizers, strong
Incompatible Materials ] [51[7]
reducers, acids, metals

Experimental Protocols

Protocol 1: Preparation of a Standard Basic Red 29 Stock Solution
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» Materials: Basic Red 29 powder, deionized water, volumetric flasks, magnetic stirrer, and a
calibrated pH meter.

e Procedure: a. Weigh the desired amount of Basic Red 29 powder in a clean weighing dish.
b. Add the powder to a volumetric flask of the desired final volume. c. Add approximately 70-
80% of the final volume of deionized water. d. Place a magnetic stir bar in the flask and stir
until the powder is completely dissolved. e. Check the pH of the solution. If necessary, adjust
to a pH between 4 and 6 using dilute acetic acid and sodium acetate.[14] f. Once dissolved
and pH adjusted, add deionized water to the final volume mark. g. Stopper the flask and
invert several times to ensure homogeneity. h. Transfer the solution to a light-resistant
storage bottle (e.g., an amber glass bottle) and label it with the concentration, date, and
storage conditions.

Protocol 2: Spectrophotometric Assessment of Solution Stability

o Objective: To monitor the degradation of a Basic Red 29 solution over time by measuring its
absorbance.

e Procedure: a. Prepare a fresh Basic Red 29 solution according to Protocol 1. b. Immediately
take an aliquot, dilute it to a concentration that falls within the linear range of your
spectrophotometer (absorbance < 1.0 AU), and measure its full UV-Vis spectrum to confirm
the Amax (around 551 nm).[15][16] This is your "Time 0" reading. c. Store the stock solution
under the desired test conditions (e.g., on the lab bench exposed to light vs. in a dark,
refrigerated cabinet). d. At regular intervals (e.g., daily, weekly), take another aliquot from the
stock solution. e. Perform the same dilution as in step 2b and measure the absorbance at
the determined Amax. f. A decrease in absorbance over time indicates degradation of the
dye. The percentage of remaining dye can be calculated as: (Absorbance_t / Absorbance_t0)
*100%.

Visual Guides

The following diagrams illustrate key concepts for handling Basic Red 29 solutions.
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Troubleshooting Workflow

Problem Observed:
Solution Faded or Precipitated

Is there a precipitate?

Warm solution gently.
Did it redissolve?

Check for light exposure
and incorrect pH.

Check concentration vs. Degradation likely.
solubility limit. Prepare fresh solution.
Consider contamination. Improve storage.

Issue likely due to

low temperature storage.

Click to download full resolution via product page

A troubleshooting workflow for common issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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